Cas no 89744-45-6 (Benzenemethanamine, N-[4,5-bis(1-methylethoxy)-2-nitrophenyl]-)
89744-45-6 structure
Product Name:Benzenemethanamine, N-[4,5-bis(1-methylethoxy)-2-nitrophenyl]-
CAS No:89744-45-6
MF:C19H24N2O4
MW:344.404865264893
CID:590504
PubChem ID:13230152
Update Time:2025-04-19
Benzenemethanamine, N-[4,5-bis(1-methylethoxy)-2-nitrophenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, N-[4,5-bis(1-methylethoxy)-2-nitrophenyl]-
- N-benzyl-2-nitro-4,5-di(propan-2-yloxy)aniline
- N-Benzyl-2-nitro-4,5-bis[(propan-2-yl)oxy]aniline
- 89744-45-6
- DTXSID60530393
-
- Inchi: 1S/C19H24N2O4/c1-13(2)24-18-10-16(20-12-15-8-6-5-7-9-15)17(21(22)23)11-19(18)25-14(3)4/h5-11,13-14,20H,12H2,1-4H3
- InChI Key: YSERUTDQYYYYAC-UHFFFAOYSA-N
- SMILES: O(C(C)C)C1C=C(C(=CC=1OC(C)C)[N+](=O)[O-])NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 344.17360725g/mol
- Monoisotopic Mass: 344.17360725g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 76.3Ų
Benzenemethanamine, N-[4,5-bis(1-methylethoxy)-2-nitrophenyl]- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
89744-45-6 (Benzenemethanamine, N-[4,5-bis(1-methylethoxy)-2-nitrophenyl]-) Related Products
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